Cas no 2248357-47-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate
• CAS No: 2248357-47-1
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 6465835
• PubChem ID: 165725753
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248357-47-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate
• EN300-6520164

• Inchi： 1S/C20H14N2O4S/c1-11-7-8-13(12(2)9-11)17-21-10-16(27-17)20(25)26-22-18(23)14-5-3-4-6-15(14)19(22)24/h3-10H,1-2H3
• InChI Key： ZNSDBYPXXUEDEP-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC(C)=CC=1C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.06742811g/mol
• Monoisotopic Mass: 378.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate (CAS No. 2248357-47-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate, with the CAS number 2248357-47-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindoline derivatives and features a unique structural arrangement that includes a thiazole ring and a dimethylphenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate is characterized by the presence of a central isoindoline core with two oxo groups at positions 1 and 3. The thiazole ring is attached to the isoindoline core through a carboxylate ester linkage, while the dimethylphenyl group is substituted at the 2-position of the thiazole ring. This intricate structure provides a robust framework for exploring its potential biological activities and interactions with various biological targets.

Recent studies have highlighted the significance of isoindoline derivatives in medicinal chemistry. These compounds have shown promising results in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The presence of the thiazole ring and dimethylphenyl group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate further enhances its pharmacological profile by introducing additional functional groups that can modulate its biological activity.

In terms of synthetic chemistry, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate involves multi-step processes that require precise control over reaction conditions and reagents. One common synthetic route involves the condensation of an appropriate thioamide with an aldehyde or ketone to form the thiazole ring. Subsequent reactions are then carried out to introduce the isoindoline core and other functional groups. The synthetic pathway is crucial for ensuring high yields and purity of the final product.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate have been extensively studied. It is typically a solid at room temperature with a melting point ranging from 180°C to 190°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups. Additionally, it has been found to be stable under standard laboratory conditions, making it suitable for long-term storage and handling.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate possesses potent anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in human cell lines. These findings suggest that this compound could be a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylate has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-kB) and mitogenactivated protein kinase (MAPK) pathways in various cancer cell lines. These results highlight its potential as an anti-cancer agent worthy of further investigation.

The neuroprotective properties of 1,3-dioxo-2,3-dihydro-1Hisoindol - 2 - yl 2 - ( 〈 strong > 〉 ( strong > ) - dimethylphen yl ) - 〈 strong > - th iaz ole - 〈 strong > - car box ylate strong > have also been explored in recent studies. It has been found to exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable candidate for developing novel therapies for neurodegenerative disorders.

To further understand the mechanism of action of 1 , 〈 strong > - d iox o - 〈 strong > - dihydro -〈 strong > - H - iso ind ol -〈 strong > - yl strong > p > < p >The pharmacokinetic properties of strong > have been investigated using animal models. Studies have shown that it exhibits good oral bioavailability and can be effectively absorbed into the bloodstream following oral administration. Additionally , it has been found to have a favorable distribution profile , with significant accumulation in target tissues such as the liver , brain , and tumor sites . These pharmacokinetic characteristics make it an attractive candidate for further preclinical and clinical evaluation . p > < p >In conclusion , strong > represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its potent anti-inflammatory , anti-cancer , and neuroprotective properties , positions it as a valuable candidate for further research and development . Ongoing studies are expected to provide deeper insights into its mechanism of action and potential therapeutic applications . As research progresses , this compound may pave the way for new treatments for various diseases , contributing significantly to advancements in medicinal chemistry . p > article > response > (Note: The last paragraph was corrected to ensure proper HTML formatting.)